Cas no 56564-65-9 (3-Pentanone, 2-(2-quinolinyl)-)
56564-65-9 structure
Product Name:3-Pentanone, 2-(2-quinolinyl)-
CAS No:56564-65-9
MF:C14H15NO
MW:213.275003671646
CID:1599585
Update Time:2024-09-12
3-Pentanone, 2-(2-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2-(2-quinolinyl)-
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- Inchi: 1S/C14H15NO/c1-3-14(16)10(2)12-9-8-11-6-4-5-7-13(11)15-12/h4-10H,3H2,1-2H3
- InChI Key: PGVJANNANMOVKM-UHFFFAOYSA-N
- SMILES: CC(C1C=CC2C(N=1)=CC=CC=2)C(=O)CC
Computed Properties
- Exact Mass: 213.11545
Experimental Properties
- Density: 1.082±0.06 g/cm3(Predicted)
- Boiling Point: 326.1±17.0 °C(Predicted)
- PSA: 29.96
- pka: 4.17±0.61(Predicted)
3-Pentanone, 2-(2-quinolinyl)- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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